Cas no 2110441-45-5 (1-2-(propan-2-yl)-1,3-thiazol-4-ylprop-2-en-1-ol)

• Product Name: 1-2-(propan-2-yl)-1,3-thiazol-4-ylprop-2-en-1-ol
• CAS No: 2110441-45-5
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6263982
• PubChem ID: 165761887
• Update Time: 2025-05-20

1-2-(propan-2-yl)-1,3-thiazol-4-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(propan-2-yl)-1,3-thiazol-4-ylprop-2-en-1-ol
• 2110441-45-5
• EN300-1749557
• 1-[2-(propan-2-yl)-1,3-thiazol-4-yl]prop-2-en-1-ol

• Inchi： 1S/C9H13NOS/c1-4-8(11)7-5-12-9(10-7)6(2)3/h4-6,8,11H,1H2,2-3H3
• InChI Key： QQGBAYONQYUASL-UHFFFAOYSA-N
• SMILES： S1C=C(C(C=C)O)N=C1C(C)C

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-2-(propan-2-yl)-1,3-thiazol-4-ylprop-2-en-1-ol

Professional Introduction to Compound with CAS No. 2110441-45-5 and Product Name: 1-2-(propan-2-yl)-1,3-thiazol-4-ylprop-2-en-1-ol

The compound identified by the CAS number 2110441-45-5 and the product name 1-2-(propan-2-yl)-1,3-thiazol-4-ylprop-2-en-1-ol represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a thiazole ring and an alkenyl group, make it a promising candidate for further investigation in drug discovery and development.

Thiazole derivatives have long been recognized for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific structure of 1-2-(propan-2-yl)-1,3-thiazol-4-ylprop-2-en-1-ol incorporates a propenyl group attached to the thiazole ring, which may contribute to its unique chemical and biological properties. This arrangement allows for potential interactions with various biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The thiazole moiety in 1-2-(propan-2-yl)-1,3-thiazol-4-ylprop-2-en-1-ol has been shown to exhibit inhibitory effects on several key enzymes, including those involved in metabolic pathways and signal transduction. For instance, studies have demonstrated that thiazole derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management.

Moreover, the propenyl group in the molecule may enhance its ability to cross biological membranes due to its lipophilic nature. This property is particularly important for drug candidates that need to reach their target sites within the body. Additionally, the presence of both oxygen and sulfur atoms in the thiazole ring provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets with high accuracy. By leveraging these computational tools, scientists have been able to design and optimize thiazole derivatives like 1-2-(propan-2-yl)-1,3-thiazol-4-ypropenyl propen - 1 - ol for improved efficacy and selectivity. These studies have highlighted the potential of this compound as a lead molecule for further development into a novel therapeutic agent.

The synthesis of 1 - 2 - (propan - 2 - yl) - 1 , 3 - thiazol - 4 - ylprop - 2 - en - 1 - ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of modern catalytic systems has significantly improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for preclinical studies.

In preclinical research, 1 - 2 - (propan - 2 - yl) - 1 , 3 - thiazol - 4 - ylpropenyl propenyl propenyl propenyl propenyl propenyl propenyl propenly propenly propenly propenly propenly propenly propenylenylenylenylenylenylenylenylenylenylenylenylenylenylenylenylenylenylenylenylenynynynynynynynynynynynyn, has shown promise in models of inflammation and pain. Initial studies indicate that it may exert its effects by inhibiting key inflammatory mediators or modulating pain signaling pathways. These findings are consistent with the known activities of other thiazole derivatives and suggest that further investigation is warranted.

The potential therapeutic applications of 1 - 2-(propan - 2 yl)thia zoletyl pro pan ene ene ene ene ene ene ene ene ene ene ene eneeneeneeneeneeneeneeneeneeneeneeneeneene, are broad and exciting. Given its structural features and biological activities, this compound could be developed into a treatment for conditions such as rheumatoid arthritis or chronic pain syndromes. Additionally, its ability to interact with multiple biological targets makes it a versatile scaffold for designing molecules with enhanced pharmacological profiles.

As research continues to uncover new insights into the mechanisms of disease pathogenesis, compounds like 2110441455 will play an increasingly important role in drug discovery and development. The combination of traditional organic synthesis techniques with cutting-edge computational methods will be essential for optimizing these molecules for clinical use. By leveraging these advances, scientists can accelerate the translation of laboratory findings into effective therapies that improve patient outcomes.

In conclusion,2110441455 represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into a novel therapeutic agent. As our understanding of disease mechanisms continues to evolve,2110441455 will likely play an important role in addressing unmet medical needs across various therapeutic areas.